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Compound of Interest

Compound Name: AF 555 azide

Cat. No.: B12377213 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the solubility and storage of AF
555 azide, a bright and photostable fluorescent probe crucial for a variety of applications in

biological research and drug development. Proper handling and storage of this reagent are

paramount to ensure its optimal performance and the reproducibility of experimental results.

Core Properties of AF 555 Azide
AF 555 azide is a derivative of the Alexa Fluor 555 dye, featuring an azide moiety that enables

its covalent attachment to molecules containing a terminal alkyne via copper-catalyzed azide-

alkyne cycloaddition (CuAAC) or to strained cyclooctynes via strain-promoted azide-alkyne

cycloaddition (SPAAC), commonly known as "click chemistry".[1][2][3] This bright orange-

fluorescent dye is characterized by its high quantum yield and photostability, making it an

excellent choice for demanding imaging applications.[4]

Solubility Profile
While precise quantitative solubility values are not consistently published by manufacturers, AF
555 azide is consistently reported to have good solubility in several common laboratory

solvents. This qualitative solubility information is summarized in the table below.
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Solvent Qualitative Solubility Source

Water Good [5][6]

Dimethyl sulfoxide (DMSO) Good [5][6]

Dimethylformamide (DMF) Good [5][6]

Note: "Good solubility" indicates that the compound is sufficiently soluble for the preparation of

stock solutions at concentrations commonly used in labeling and imaging experiments (e.g., 1-

10 mM). It is always recommended to start with a small amount of the solid to assess its

solubility in the chosen solvent before preparing a larger stock solution.

Recommended Storage Conditions
Proper storage of AF 555 azide is critical to maintain its chemical integrity and fluorescence

properties over time. Both the solid form and solutions should be stored under the following

conditions:

Form Temperature
Light
Conditions

Other
Recommendati
ons

Shelf Life
(Solid)

Solid -20°C Protect from light Desiccate Up to 24 months

In Solution -20°C Protect from light

Aliquot to avoid

repeated freeze-

thaw cycles

Not specified

Key Storage Considerations:

Temperature: Long-term storage at -20°C is recommended for both the solid and solvated

forms of the dye.[4] While transportation at room temperature for up to three weeks is

generally acceptable, prolonged exposure to higher temperatures should be avoided.[4]

Light: AF 555 azide, like most fluorescent dyes, is susceptible to photobleaching. It is crucial

to protect the solid and any solutions from light by storing them in amber vials or by wrapping

the container in aluminum foil.
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Moisture: The solid compound should be stored in a desiccated environment to prevent

hydrolysis. Before opening the vial, it should be allowed to warm to room temperature to

prevent condensation of atmospheric moisture onto the product.

Freeze-Thaw Cycles: To maintain the stability of stock solutions, it is highly recommended to

prepare single-use aliquots. Repeated freeze-thaw cycles can lead to degradation of the dye

and a decrease in its fluorescence.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes a general procedure for preparing a stock solution of AF 555 azide.

Materials:

AF 555 azide (solid)

Anhydrous, high-purity Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or amber vials

Vortex mixer

Pipettes

Procedure:

Equilibration: Allow the vial of solid AF 555 azide to warm to room temperature before

opening. This typically takes 15-20 minutes.

Weighing (Optional but Recommended): For precise concentration, weigh an appropriate

amount of the solid dye. However, many suppliers provide pre-weighed amounts (e.g., 1

mg).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial to achieve a 10

mM concentration. For example, if the molecular weight of AF 555 azide is approximately

915 g/mol , for 1 mg of the dye, you would add approximately 109 µL of DMSO.
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Dissolution: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

Gentle warming (e.g., in a 37°C water bath for a few minutes) can aid in dissolution if

necessary.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in amber

microcentrifuge tubes.

Storage: Store the aliquots at -20°C, protected from light.

Visual Workflow for Stock Solution Preparation
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Workflow for AF 555 Azide Stock Solution Preparation

Preparation

Storage

Start: Obtain solid AF 555 azide

Equilibrate vial to room temperature

Add anhydrous DMSO

Vortex to dissolve

Aliquot into single-use tubes

Store at -20°C, protected from light

Ready for use

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for preparing a stock solution of AF 555 azide.
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Application: Click Chemistry
AF 555 azide is a key reagent in click chemistry, a powerful and versatile tool for

bioconjugation. The azide group of AF 555 reacts specifically and efficiently with an alkyne-

modified biomolecule in the presence of a copper(I) catalyst to form a stable triazole linkage.

General Principle of Copper-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC)

Principle of CuAAC using AF 555 Azide

Reactants

Catalyst

Product

AF 555 Azide

Copper(I)

Alkyne-modified
Biomolecule

Fluorescently Labeled
Biomolecule

Click to download full resolution via product page

Caption: A diagram showing the reactants and product of a CuAAC reaction with AF 555 azide.

By adhering to these guidelines for solubility and storage, researchers can ensure the reliability

and performance of AF 555 azide in their experiments, leading to high-quality and reproducible

results in their scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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